![molecular formula C24H21NO5 B6205851 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid CAS No. 2353279-83-9](/img/no-structure.png)
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid
Overview
Description
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid, also known as FMPA, is an organic compound with a wide range of applications in the field of organic synthesis, medicinal chemistry, and biochemistry. FMPA is a versatile synthetic intermediate and has been used in the synthesis of a variety of organic compounds and pharmaceutical agents. In addition, FMPA has been studied as a potential therapeutic agent and has been found to possess a variety of biochemical and physiological effects.
Scientific Research Applications
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been used as a versatile synthetic intermediate for the synthesis of a variety of organic compounds and pharmaceutical agents. In medicinal chemistry, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been studied as a potential therapeutic agent and has been found to possess a variety of biochemical and physiological effects. In biochemistry, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been used in the synthesis of a variety of biologically active compounds, including inhibitors of enzyme activity, agonists of G protein-coupled receptors, and antagonists of hormone receptors.
Mechanism of Action
The mechanism of action of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid is not well understood. However, it is believed that 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid acts as a competitive inhibitor of enzymes involved in the metabolism of drugs, hormones, and other biologically active compounds. In addition, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been found to interact with a variety of G protein-coupled receptors and hormone receptors, suggesting that it may act as an agonist or antagonist of these receptors.
Biochemical and Physiological Effects
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been found to possess a variety of biochemical and physiological effects. In animal studies, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been found to possess anti-inflammatory, analgesic, and anti-convulsant effects. In addition, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been found to possess anti-cancer properties, as well as to possess a variety of neuroprotective effects.
Advantages and Limitations for Lab Experiments
The use of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid in laboratory experiments has a number of advantages. 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid is relatively inexpensive and can be synthesized in good yields and with high purity. In addition, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid is a versatile synthetic intermediate and can be used in the synthesis of a variety of organic compounds and pharmaceutical agents. However, the use of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid in laboratory experiments also has a number of limitations. 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid is highly reactive and can be unstable in the presence of light and heat. In addition, the mechanism of action of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid is not well understood, making it difficult to predict its effects in biological systems.
Future Directions
The potential future directions for 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid research include the development of new synthetic methods for the synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid, the exploration of its mechanism of action, the investigation of its effects on a variety of biological systems, and the development of novel therapeutic agents based on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid. In addition, further research is needed to explore the potential of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid as an inhibitor of enzymes involved in the metabolism of drugs, hormones, and other biologically active compounds. Finally, further research is needed to evaluate the safety and efficacy of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid as a therapeutic agent.
Synthesis Methods
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid has been synthesized through a variety of methods, including the direct acylation of 2-hydroxybenzaldehyde with 9-fluorenylmethoxycarbonyl chloride, the condensation of 2-hydroxybenzaldehyde with 9-fluorenylmethoxycarbonyl chloride in the presence of pyridine, and the condensation of 2-hydroxybenzaldehyde with 9-fluorenylmethoxycarbonyl chloride in the presence of triethylamine. The most commonly used method for the synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid is the direct acylation of 2-hydroxybenzaldehyde with 9-fluorenylmethoxycarbonyl chloride, which yields the desired product in good yields and with high purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid' involves the protection of the amine group, followed by the coupling of the protected amine with the acid. The final step involves deprotection of the amine group to obtain the desired product.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "3-Hydroxybenzoic acid", "N,N-Dimethylformamide", "N,N'-Dicyclohexylcarbodiimide", "Triethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluoren-9-ol", "9H-fluoren-9-ol is reacted with methanesulfonyl chloride to form 9-(methanesulfonyloxy)fluorene", "9-(methanesulfonyloxy)fluorene is reacted with ammonia to form 9-(aminoxy)fluorene", "9-(aminoxy)fluorene is reacted with N,N-dimethylformamide and N,N'-dicyclohexylcarbodiimide to form N-[(9H-fluoren-9-yl)methoxy]carbonylamine", "N-[(9H-fluoren-9-yl)methoxy]carbonylamine is reacted with 3-hydroxybenzoic acid, triethylamine, and hydrochloric acid to form 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-hydroxyphenyl)propanoic acid", "The amine protecting group is removed using sodium bicarbonate and ethyl acetate to obtain the final product" ] } | |
CAS RN |
2353279-83-9 |
Molecular Formula |
C24H21NO5 |
Molecular Weight |
403.4 |
Purity |
95 |
Origin of Product |
United States |
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